Cas no 32568-59-5 (Phenol, 4-ethenyl-, benzoate)

Phenol, 4-ethenyl-, benzoate structure
Phenol, 4-ethenyl-, benzoate structure
Product Name:Phenol, 4-ethenyl-, benzoate
CAS No:32568-59-5
MF:C15H14O3
MW:242.269864559174
CID:292935
PubChem ID:68518650
Update Time:2025-04-19

Phenol, 4-ethenyl-, benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-ethenyl-, benzoate
    • benzoic acid,4-ethenylphenol
    • 32568-59-5
    • SCHEMBL3118949
    • benzoic acid;4-ethenylphenol
    • Benzoic acid--4-ethenylphenol (1/1)
    • DTXSID50738503
    • Inchi: 1S/C8H8O.C7H6O2/c1-2-7-3-5-8(9)6-4-7;8-7(9)6-4-2-1-3-5-6/h2-6,9H,1H2;1-5H,(H,8,9)
    • InChI Key: PNUMOLNURKGXQF-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C=C)=CC=1.OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.09432
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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